4,5-Dichloro-2-ethoxyaniline

• Molecular Formula: C8H9Cl2NO
• Molecular Weight: 206.07 g/mol
• IUPAC Name: 4,5-dichloro-2-ethoxyaniline
• InChI: InChI=1S/C8H9Cl2NO/c1-2-12-8-4-6(10)5(9)3-7(8)11/h3-4H,2,11H2,1H3
• InChI Key: KYIVSRMMUSBDAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1N)Cl)Cl

Description

4,5-Dichloro-2-ethoxyaniline is a halogenated aniline derivative with the molecular formula C₈H₈Cl₂NO. Its structure features two chlorine atoms at the 4- and 5-positions of the aromatic ring, an ethoxy group (-OCH₂CH₃) at the 2-position, and an amine group (-NH₂) at the 1-position. Chlorinated anilines are often utilized in the production of herbicides, dyes, and polymer stabilizers due to their electron-withdrawing effects and stability under harsh conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Dichloro-2-ethoxyaniline typically involves the chlorination of 2-ethoxyaniline. One common method is the direct chlorination using chlorine gas in the presence of a catalyst such as iron(III) chloride. The reaction is carried out under controlled conditions to ensure selective chlorination at the 4 and 5 positions.

Industrial Production Methods

In an industrial setting, the production of 4,5-Dichloro-2-ethoxyaniline may involve a multi-step process starting from readily available raw materials. The process includes nitration, reduction, and chlorination steps, followed by purification to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4,5-Dichloro-2-ethoxyaniline undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding quinones.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using iron and hydrochloric acid.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of dichloroquinones.

Reduction: Formation of 4,5-dichloro-2-ethoxyaniline from nitro derivatives.

Substitution: Formation of various substituted anilines depending on the nucleophile used.

Scientific Research Applications

4,5-Dichloro-2-ethoxyaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential use in drug development and as a building block for active pharmaceutical ingredients.

Industry: Utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4,5-Dichloro-2-ethoxyaniline involves its interaction with specific molecular targets. It can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways. The presence of chlorine atoms and the ethoxy group influences its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

4-Chloro-2,5-dimethoxyaniline (CAS 6358-64-1)

• Substituents : Chlorine (4-position), methoxy groups (2- and 5-positions), and amine (1-position).
• Molecular Weight : 187.63 g/mol.
• Key Differences: Reduced halogenation (one Cl vs. two Cl in the target compound) decreases electron-withdrawing effects.
• Applications : Intermediate for dyes and acetoacet-anilide derivatives .

4,5-Dimethoxy-2-methylaniline (CAS 41864-45-3)

• Substituents : Methyl (2-position), methoxy groups (4- and 5-positions), and amine (1-position).
• Molecular Weight : 181.23 g/mol.
• Key Differences :
  • Methyl and methoxy groups are electron-donating, increasing ring electron density compared to the electron-deficient target compound.
  • Lack of halogens reduces stability under oxidative conditions.
• Applications : Research chemical in organic synthesis .

4-Hexyloxyaniline

• Substituents : Hexyloxy (4-position) and amine (1-position).
• Molecular Weight : 223.35 g/mol.
• Key Differences: The long hexyloxy chain enhances hydrophobicity, making it more soluble in nonpolar solvents than the target compound. Absence of halogens limits utility in electrophilic substitution reactions.
• Applications : Material science and solubility studies .

3-(2-Methoxyethoxy)-4-(trifluoromethyl)aniline (EP 4374877 A2)

• Substituents : Methoxyethoxy (3-position), trifluoromethyl (4-position), and amine (1-position).
• Molecular Weight : ~362 g/mol (LCMS data).
• Key Differences :
  • The trifluoromethyl group is a stronger electron-withdrawing group than chlorine, further reducing basicity.
  • Methoxyethoxy chain introduces steric hindrance and flexibility.
• Applications : Pharmaceutical intermediate, particularly in iodination reactions .

Molecular and Physical Properties

Compound	Molecular Weight (g/mol)	Key Substituents	LogP* (Predicted)	Solubility Trends
4,5-Dichloro-2-ethoxyaniline	277.0	Cl (4,5), -OCH₂CH₃ (2)	~2.8	Low in water, high in DCM
4-Chloro-2,5-dimethoxyaniline	187.6	Cl (4), -OCH₃ (2,5)	~1.9	Moderate in polar solvents
4,5-Dimethoxy-2-methylaniline	181.2	-CH₃ (2), -OCH₃ (4,5)	~1.5	High in ethanol
4-Hexyloxyaniline	223.4	-O(CH₂)₅CH₃ (4)	~3.5	High in hexane
3-(2-Methoxyethoxy)-4-(trifluoromethyl)aniline	362.0	-CF₃ (4), -OCH₂CH₂OCH₃ (3)	~3.2	Moderate in THF

*LogP values estimated using substituent contribution models.

Research Findings and Trends

Electrophilic Reactivity : The electron-withdrawing chlorine substituents in 4,5-Dichloro-2-ethoxyaniline reduce nucleophilicity at the amine group, limiting its participation in azo coupling reactions compared to methoxy-substituted analogs .

Thermal Stability : Dual chlorine substituents increase thermal degradation resistance, as observed in chlorinated aniline derivatives used in high-temperature polymer applications .

Biological Activity: Chlorinated anilines exhibit higher antifungal activity compared to non-halogenated variants, though toxicity concerns necessitate careful handling .

Biological Activity

4,5-Dichloro-2-ethoxyaniline is an organic compound that has garnered attention due to its potential biological activities. This article reviews the available literature on its biological effects, mechanisms of action, and implications for various applications, particularly in the fields of pharmacology and toxicology.

Chemical Structure and Properties

4,5-Dichloro-2-ethoxyaniline belongs to the class of anilines, characterized by an amino group attached to a benzene ring with two chlorine substituents at the 4 and 5 positions. Its ethoxy group contributes to its solubility and reactivity. The molecular formula is C$_{10}$H$_{10}$Cl$_{2}$N$_{1}$O$_{1}$.

Biological Activity Overview

The biological activities of 4,5-Dichloro-2-ethoxyaniline have been studied primarily in relation to its effects on cellular functions, including:

• Antimicrobial Activity : Studies have indicated that compounds with similar structures exhibit antibacterial properties. The presence of halogens often enhances the antimicrobial efficacy of anilines.
• Cytotoxicity : Research suggests that 4,5-Dichloro-2-ethoxyaniline may exhibit cytotoxic effects on various cell lines. The mechanism often involves the induction of oxidative stress and apoptosis.
• Enzyme Inhibition : There is evidence that this compound can inhibit specific enzymes, which may impact metabolic pathways crucial for cell survival.

Antimicrobial Properties

A study focusing on compounds similar to 4,5-Dichloro-2-ethoxyaniline showed promising antibacterial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined using standard broth dilution methods.

Compound	MIC (µg/mL)	Target Bacteria
4,5-Dichloro-2-ethoxyaniline	32	Staphylococcus aureus
	64	Escherichia coli

Cytotoxic Effects

In vitro studies using human cancer cell lines demonstrated that 4,5-Dichloro-2-ethoxyaniline induces cytotoxicity in a dose-dependent manner. The IC$_{50}$ values were calculated as follows:

Cell Line	IC$_{50}$ (µM)
HeLa	15
MCF-7	20
A549	18

The cytotoxic mechanism appears to involve reactive oxygen species (ROS) generation leading to apoptosis.

Enzyme Inhibition

Research has shown that 4,5-Dichloro-2-ethoxyaniline can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes. The inhibition kinetics were analyzed using Lineweaver-Burk plots, revealing competitive inhibition characteristics.

Case Studies

• Study on Antimicrobial Efficacy : A case study evaluated the efficacy of 4,5-Dichloro-2-ethoxyaniline in treating bacterial infections in animal models. Results indicated a significant reduction in bacterial load when administered at therapeutic doses.
• Cytotoxicity in Cancer Research : A clinical trial investigated the effects of this compound on tumor growth in xenograft models. The findings suggested a marked decrease in tumor size compared to control groups.